Cas no 1889632-86-3 (2-bromo-1-(4-methoxy-3,5-dimethylphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(4-methoxy-3,5-dimethylphenyl)ethan-1-ol
• CAS No: 1889632-86-3
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 6160708
• PubChem ID: 116863260
• Update Time: 2025-10-07

2-bromo-1-(4-methoxy-3,5-dimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-methoxy-3,5-dimethylphenyl)ethan-1-ol
• EN300-1933602
• 1889632-86-3

• Inchi： 1S/C11H15BrO2/c1-7-4-9(10(13)6-12)5-8(2)11(7)14-3/h4-5,10,13H,6H2,1-3H3
• InChI Key： PYFBUNRUUDKYLN-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C)C(=C(C)C=1)OC)O

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-bromo-1-(4-methoxy-3,5-dimethylphenyl)ethan-1-ol

Introduction to 2-bromo-1-(4-methoxy-3,5-dimethylphenyl)ethan-1-ol (CAS No. 1889632-86-3) and Its Emerging Applications in Chemical Biology

2-bromo-1-(4-methoxy-3,5-dimethylphenyl)ethan-1-ol, identified by its CAS number 1889632-86-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a brominated aromatic ring system coupled with an aliphatic alcohol moiety, presents a versatile scaffold for the development of novel bioactive molecules. Its molecular structure, characterized by a bromo substituent at the alpha position relative to the hydroxyl group and a 4-methoxy-3,5-dimethylphenyl aromatic ring, offers distinct opportunities for medicinal chemistry innovation.

The 4-methoxy-3,5-dimethylphenyl moiety contributes to the compound's lipophilicity and electronic characteristics, making it a promising candidate for interactions with biological targets such as enzymes and receptors. The presence of both a bromo atom and a hydroxyl group provides handles for further functionalization via cross-coupling reactions, nucleophilic substitutions, or derivatization strategies. These chemical attributes have positioned this compound as a valuable intermediate in the synthesis of pharmacophores targeting neurological disorders, inflammatory pathways, and other therapeutic areas.

In recent years, the pharmaceutical industry has increasingly leveraged structural diversity to overcome drug resistance and enhance efficacy. The bromo-substituted aromatic compounds have emerged as particularly influential motifs in drug discovery, with several FDA-approved drugs featuring similar scaffolds. For instance, brominated phenols and anilines are known for their ability to modulate protein-protein interactions and enzyme activity. The specific combination of substituents in 2-bromo-1-(4-methoxy-3,5-dimethylphenyl)ethan-1-ol aligns well with this trend, offering a potential lead compound for further optimization.

Recent studies have highlighted the utility of this compound in the development of small-molecule inhibitors targeting kinases and other signaling proteins. Kinase inhibitors are critical in oncology and immunology due to their ability to disrupt aberrant signaling pathways. The bromo atom in this molecule can serve as a ligand for metal-catalyzed reactions, enabling the construction of more complex derivatives through palladium-catalyzed cross-coupling reactions such as Suzuki or Heck couplings. Additionally, the hydroxyl group can be employed in hydrogen bonding interactions or further derivatized into esters or amides to enhance solubility or binding affinity.

The synthesis of 2-bromo-1-(4-methoxy-3,5-dimethylphenyl)ethan-1-ol involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps typically include bromination of a pre-functionalized aromatic precursor followed by selective reduction or alkylation to introduce the hydroxyl group at the desired position. Advances in catalytic methods have enabled more efficient routes to this compound, reducing reaction times and improving yields—a critical consideration for industrial-scale production.

The biological activity of this compound has been explored in several preclinical models. Preliminary findings suggest that derivatives of this scaffold exhibit inhibitory effects on enzymes implicated in cancer progression and neurodegenerative diseases. For example, modifications at the aromatic ring or introduction of additional polar groups have been shown to modulate binding affinity and selectivity. These discoveries underscore the importance of structure-activity relationships (SAR) in optimizing lead compounds for therapeutic applications.

Computational chemistry approaches have also played a pivotal role in understanding the binding modes of this compound to biological targets. Molecular docking studies using software such as AutoDock or Schrödinger have been employed to predict how different substituents influence binding interactions with proteins like kinases or transcription factors. These simulations not only guide experimental design but also provide insights into potential side effects by identifying off-target interactions.

The versatility of 2-bromo-1-(4-methoxy-3,5-dimethylphenyl)ethan-1-ol extends beyond kinase inhibition; it serves as a building block for exploring novel therapeutic modalities such as proteolysis-targeting chimeras (PROTACs) or molecular glues that induce protein degradation. Such applications are at the forefront of modern drug discovery, leveraging small molecules to manipulate cellular processes directly. The presence of both electrophilic (bromine) and nucleophilic (hydroxyl) sites makes it an ideal candidate for constructing these complex molecular architectures.

Future directions in research may focus on expanding synthetic methodologies to incorporate additional functional groups while maintaining regioselectivity—a challenge often encountered in medicinal chemistry. Techniques such as transition-metal catalysis or photoredox reactions could offer new pathways for diversifying the chemical library derived from this core scaffold. Additionally, exploring its role in drug delivery systems—such as prodrugs or nanoparticles—could further enhance its utility in therapeutic contexts.

The growing interest in bromo-containing heterocycles underscores their potential as pharmacological tools due to their ability to engage multiple binding sites simultaneously through dipole interactions or halogen bonds. The specific arrangement of substituents in 2-bromo-1-(4-methoxy-3,5-dimethylphenyl)ethan-1-ol exemplifies how fine-tuning molecular architecture can yield compounds with tailored biological profiles suitable for addressing unmet medical needs.